10.1039/B905091D | Total synthesis of a furostan saponin, timosaponin BII† | Kuujia.com

Total synthesis of a furostan saponin, timosaponin BII†

Organic & Biomolecular Chemistry Pub Date: 2009-06-15 DOI: 10.1039/B905091D

Abstract

The natural timosaponin BII, (25S)-26-O-β-D-glucopyranosyl-22-hydroxy-5β-furostane-3β,26-diol-3-O-β-D-glucopyranosyl-(1→2)-β-D-galactopyranoside, isolated from the rhizomes of Anemarrhena asphodeloides Bunge (Liliaceae), has been efficiently synthesized in ten steps and 18% overall yield. The strategy of using a partially protected glycosyl donor was applied to facilitate target synthesis. The cytotoxic activities of structurally related compounds were evaluated against HL-60 human promyelocytic leukaemia cells.

Graphical abstract: Total synthesis of a furostan saponin, timosaponin BII

Share View Original Text

Recommended Literature

[1] Fe3O4 nanoclusters highly dispersed on a porous graphene support as an additive for improving the hydrogen storage properties of LiBH4† Guang Xu,Wei Zhang,Ying Zhang,Xiaoxia Zhao,Ping Wen,Di MaRSC Adv., 2018,8, 19353-19361 10.1039/C8RA02762E
[2] Emerging enantiomeric resolution materials with homochiral nano-fabrications Ji-Ping WeiNanoscale, 2015,7, 11815-11832 10.1039/C5NR03048J
[3] Elusive 2-aminofuran Diels–Alder substrates for a straightforward synthesis of polysubstituted anilines† Ana G. Neo,Ana Bornadiego,Jesús Díaz,Stefano Marcaccini,Carlos F. MarcosOrg. Biomol. Chem., 2013,11, 6546-6555 10.1039/C3OB41411F
[4] Fc microparticles can modulate the physical extent and magnitude of complement activity† David White,Sean R. StowellBiomater. Sci., 2017,5, 463-474 10.1039/C6BM00608F
[5] Excited state dynamics of symmetric and asymmetric Cr3(dpa)4Cl2 measured using femtosecond transient absorption spectroscopy† Chao-Han Cheng,Wen-Zhen Wang,Shie-Ming Peng,I-Chia ChenPhys. Chem. Chem. Phys., 2017,19, 25471-25477 10.1039/C7CP03968A
[6] Fatty acid eutectic mixtures and derivatives from non-edible animal fat as phase change materials† Pau Gallart-Sirvent,Marc Martín,Gemma Villorbina,Mercè Balcells,Aran Solé,Luisa F. Cabeza,Ramon Canela-GarayoaRSC Adv., 2017,7, 24133-24139 10.1039/C7RA03845C
[7] Embedding cyclic nitrone in mesoporous silica particles for EPR spin trapping of superoxide and other radicals† Eric Besson,Stéphane Gastaldi,Emily Bloch,Selma Aslan,Hakim Karoui,Olivier Ouari,Micael HardyAnalyst, 2019,144, 4194-4203 10.1039/C9AN00468H
[8] Evolved polymerases facilitate selection of fully 2′-OMe-modified aptamers† Zhixia Liu,Tingjian Chen,Floyd E. RomesbergChem. Sci., 2017,8, 8179-8182 10.1039/C7SC03747C
[9] Enantio- & chemo-selective preparation of enantiomerically enriched aliphatic nitro alcohols using Candida parapsilosis ATCC 7330 Sowmyalakshmi VenkataramanRSC Adv., 2015,5, 73807-73813 10.1039/C5RA13593A
[10] Fe(iii)-mediated isomerization of α,α-diarylallylic alcohols to ketones via radical 1,2-aryl migration† Ziyang Deng,Changwei Chen,Sunliang CuiRSC Adv., 2016,6, 93753-93755 10.1039/C6RA20007A

Organic & Biomolecular Chemistry

Journal Name：Organic & Biomolecular Chemistry

research_products

2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide

CAS no.: 2098070-20-1
4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid

CAS no.: 2680771-01-9
N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide

CAS no.: 1444113-98-7
Fmoc-S-3-amino-4,4-diphenyl-butyric acid

CAS no.: 332062-08-5
1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol

CAS no.: 1270529-38-8
Benzoic acid, 3-amino-5-(4-morpholinyl)-

CAS no.: 632627-70-4
3,4-dichloro-N-(2,2,2-trifluoroethyl)aniline

CAS no.: 1041582-12-0
methyl 4-({2-(furan-2-yl)-2-hydroxypropylcarbamoyl}formamido)benzoate

CAS no.: 1396846-27-7
3-(1-bromo-2-methylpropan-2-yl)-4-chloro-2-fluoropyridine

CAS no.: 2229220-02-2
ethyl 2-3-(3,4-dimethoxyphenyl)-7-oxo-3H,6H,7H-1,2,3triazolo4,5-dpyrimidin-6-ylpropanoate

CAS no.: 893939-57-6